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Compound of Interest

Compound Name: 4'-Fluoro-2'-nitroacetanilide

Cat. No.: B181082 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 4'-Fluoro-2'-nitroacetanilide. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and minimize

environmental impact.

Chemical Identifier:

Property Value

Chemical Name 4'-Fluoro-2'-nitroacetanilide

Molecular Formula C₈H₇FN₂O₃

Molecular Weight 198.15 g/mol

CAS Number 448-39-5

Appearance
Light yellow to yellow to orange powder or

crystal

Melting Point 71 - 74 °C

Hazard Identification and GHS Classification
4'-Fluoro-2'-nitroacetanilide is classified as a hazardous substance. The following table

summarizes its GHS classifications based on available data.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b181082?utm_src=pdf-interest
https://www.benchchem.com/product/b181082?utm_src=pdf-body
https://www.benchchem.com/product/b181082?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Fluoro-2_-nitroacetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling this chemical.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards.[3]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[3][4]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. Double-gloving is

recommended for handling

corrosive or readily absorbed

compounds.[3][5] Always

inspect gloves for integrity

before each use and change

them immediately upon

contamination.[3][6]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[3][5]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[3][7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial when working with 4'-Fluoro-2'-nitroacetanilide.

Preparation and Engineering Controls:
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All handling of 4'-Fluoro-2'-nitroacetanilide powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[3][5]

Ensure that an eyewash station and a safety shower are readily accessible.[3]

Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.

Avoid the formation of dust during handling.[3][6]

During the Experiment:

Keep all containers with 4'-Fluoro-2'-nitroacetanilide clearly labeled.

Avoid contact with skin and eyes.[3][6]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7][9]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[10]

Chemical Waste:

Dispose of contents and container to an approved waste disposal plant.[9][10]

Do not mix with other waste.[10]

Segregate halogenated organic waste from non-halogenated waste.[11]
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Contaminated Materials:

Handle uncleaned containers like the product itself.[10]

Dispose of contaminated gloves and other disposable PPE as hazardous waste in

accordance with applicable laws and good laboratory practices.[6]

Spill Management Protocol
Evacuate: Evacuate personnel from the immediate spill area.[3]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.[3]

Don PPE: Put on the appropriate PPE, including respiratory protection.[3]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[3][9]

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.[3]

Experimental Workflow for Handling 4'-Fluoro-2'-nitroacetanilide
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Workflow for Handling 4'-Fluoro-2'-nitroacetanilide
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Caption: A flowchart outlining the key steps for safely handling 4'-Fluoro-2'-nitroacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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